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Compound of Interest

Compound Name: 3-chloro-5-methylbenzene-1,2-diol

CAS No.: 3978-66-3

Cat. No.: B6597624

Get Quote

CAS Number: 31934-88-0 Synonyms: 5-Chloro-3-methyl-1,2-benzenediol; 3-Methyl-5-

chlorocatechol Molecular Formula: C₇H₇ClO₂ Molecular Weight: 158.58 g/mol [1]

Executive Safety Summary
5-Chloro-3-methylcatechol is a halogenated phenolic compound.[1] Unlike simple catechols,

the chlorine substitution at the 5-position and methyl group at the 3-position alter its lipophilicity

and redox potential, enhancing its capability to penetrate biological membranes and participate

in redox cycling.

Core Hazard Directive: Treat as a multipotent toxicant.[1] It possesses the acute contact

hazards of a corrosive irritant and the systemic risks of a redox-active quinone precursor.

Primary routes of entry are inhalation of dusts and dermal absorption.[1]

GHS Hazard Identification & Classification
The following classification is synthesized from vendor safety data and structure-activity

relationship (SAR) analysis of chlorinated catechols.
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat. 4 H302
Harmful if swallowed.

[1][2][3][4][5]

Acute Toxicity

(Dermal)
Cat.[1][6] 4 H312

Harmful in contact

with skin.[1][2][3][4][5]

[6]

Acute Toxicity

(Inhalation)
Cat.[1][7] 4 H332

Harmful if inhaled.[1]

[2][3][6]

Skin

Corrosion/Irritation
Cat.[1][2][7] 2 H315

Causes skin irritation.

[1][3][4][5][6]

Eye Damage/Irritation Cat. 2A H319
Causes serious eye

irritation.[1][2][7]

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.[1][2][3][4][5]

[6]

Critical Note on Aquatic Toxicity: While not always explicitly labeled in every vendor SDS due to

limited testing on this specific isomer, chlorinated catechols are generally very toxic to aquatic

life (H400/H410) due to their ability to uncouple oxidative phosphorylation in aquatic organisms.

[1] All waste must be treated as hazardous aquatic pollutants.[1]

Toxicological Mechanisms & Biological Fate[1]
To understand the toxicity of 5-chloro-3-methylcatechol, researchers must look beyond simple

LD50 values and understand its bio-activation.[1] The compound acts as a pro-oxidant and an

electrophile generator.[1]

The Quinone-Redox Cycle (Mechanism of Action)
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Upon physiological pH exposure or enzymatic catalysis (e.g., by peroxidases), the catechol

moiety oxidizes to a reactive ortho-quinone.[1]

Electrophilic Attack: The resulting 5-chloro-3-methyl-1,2-benzoquinone is a potent Michael

acceptor.[1] It covalently binds to nucleophilic thiol groups on proteins (cysteine residues),

leading to enzyme inactivation and cellular damage.

Redox Cycling: The quinone can be reduced back to the catechol by cellular reductases

(e.g., P450 reductase), generating a semiquinone radical intermediate. This cycle transfers

electrons to molecular oxygen, producing Superoxide (

) and Hydrogen Peroxide (

), causing severe oxidative stress.[1]

Visualizing the Toxicity Pathway

5-Chloro-3-methylcatechol
(Substrate)

Semiquinone Radical
(Intermediate)

Auto-oxidation
or Peroxidases

+ e-

5-Chloro-3-methyl-
1,2-benzoquinone
(Toxic Electrophile)

- e-

ROS Generation
(O2•-, H2O2)

Redox Cycling

Reductases
(+ e-)

Protein Adducts
(Enzyme Inactivation)

Michael Addition
(Cys-SH)

Cytotoxicity / Apoptosis

Click to download full resolution via product page

Figure 1: The mechanism of toxicity involves oxidation to a quinone, which drives both

oxidative stress (ROS) and direct protein damage via alkylation.[1]

Experimental Handling & Safety Protocols
This section details self-validating protocols for handling this compound in a research setting.

Engineering Controls
Primary Barrier: All weighing and solubilization must occur inside a certified chemical fume

hood.[1]
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Secondary Barrier: Use a secondary containment tray to capture potential spills of the solid

powder.

Atmosphere: If heating is required (e.g., for derivatization), ensure inert atmosphere (

or

) to prevent uncontrolled auto-oxidation to the quinone form.[1]

Personal Protective Equipment (PPE) Matrix
Protection Type Specification Rationale

Gloves
Nitrile (Double gloving

recommended)

Standard nitrile offers good

resistance.[1] Double gloving

prevents permeation of the

organic solution.

Respiratory
P95/P100 Particulate

Respirator

Required if handling open

powder outside a fume hood

(not recommended).[1]

Eye/Face Chemical Safety Goggles

Safety glasses are insufficient

due to the risk of severe

irritation from dust or splashes.

[1]

Body
Lab Coat (Buttoned, Long

Sleeve)

Prevents dermal absorption;

catechols can be absorbed

through skin.[1]

Emergency Response Decision Tree
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Exposure Event

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Brush off dry powder
2. Wash w/ soap & water (15 min)

3. Do NOT use solvent

1. Flush w/ water (15 min)
2. Remove contacts

3. Seek Ophthalmologist

1. Move to fresh air
2. Support breathing
3. Medical Attention

Click to download full resolution via product page

Figure 2: Immediate response protocols for accidental exposure.[1] Note the prohibition of

solvents for skin washing to prevent enhanced absorption.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1] Catechols are air-sensitive and will

darken (oxidize) over time.[1]

Incompatibility: Keep strictly separated from strong oxidizing agents (e.g., permanganates,

peroxides) and strong bases (which promote oxidation to the quinone).[1]

Ecological Fate & Disposal
Biodegradability: Chlorinated aromatics are generally recalcitrant.[1] The chlorine substituent

hinders the ring-cleavage by standard dioxygenases, making this compound persistent in the

environment compared to non-chlorinated catechol.

Disposal Workflow:
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Dissolve solid waste in a combustible solvent (e.g., acetone).[1]

Dispose of via High-Temperature Incineration equipped with an afterburner and scrubber

(to neutralize HCl gas formation).[1]

NEVER dispose of down the drain; it is toxic to the bacteria in water treatment plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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